Cas no 1311648-30-2 (N-(1-cyanopropyl)-2-(4-methoxyphenyl)sulfanylpropanamide)

• Product Name: N-(1-cyanopropyl)-2-(4-methoxyphenyl)sulfanylpropanamide
• CAS No: 1311648-30-2
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 5844268
• PubChem ID: 53572680
• Update Time: 2025-11-01

N-(1-cyanopropyl)-2-(4-methoxyphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanopropyl)-2-(4-methoxyphenyl)sulfanylpropanamide
• N-(1-cyanopropyl)-2-[(4-methoxyphenyl)sulfanyl]propanamide
• EN300-26683790
• 1311648-30-2
• AKOS032988165
• Z1023412020

• Inchi： 1S/C14H18N2O2S/c1-4-11(9-15)16-14(17)10(2)19-13-7-5-12(18-3)6-8-13/h5-8,10-11H,4H2,1-3H3,(H,16,17)
• InChI Key： BWHIWBJGJFUNOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C(C)C(NC(C#N)CC)=O

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(1-cyanopropyl)-2-(4-methoxyphenyl)sulfanylpropanamide

N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide: A Comprehensive Overview

N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide, identified by the CAS number 1311648-30-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propanamide backbone, substituted with a cyanopropyl group and a methoxyphenylsulfanyl moiety, making it a versatile compound for various chemical modifications and functionalizations.

The synthesis of N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide involves a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and sulfide coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity levels. The incorporation of the methoxyphenyl group introduces electronic and steric effects that can be exploited in designing bioactive molecules with tailored properties.

Recent studies have highlighted the potential of N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide as a precursor for constructing bioactive agents targeting various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activities, particularly in the context of kinase inhibitors and protease inhibitors. The presence of the sulfanyl group enhances the compound's ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems.

In addition to its pharmacological applications, N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Recent experiments have demonstrated that the compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical integrity.

The structural versatility of N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide also lends itself to applications in catalysis. By modifying the substituents on the propanamide backbone, chemists can tailor the compound's catalytic activity for specific reactions, such as asymmetric synthesis or transition metal-catalyzed cross-couplings. These findings underscore the importance of this compound as a building block in modern organic synthesis.

From an environmental perspective, the synthesis and application of N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide have been evaluated for their sustainability profiles. Researchers have developed greener synthetic routes using biodegradable solvents and renewable feedstocks, reducing the environmental footprint associated with its production. Furthermore, the compound's biodegradability has been assessed under various conditions, providing insights into its potential impact on ecosystems.

In conclusion, N-(1-Cyanopropyl)-2-(4-Methoxyphenyl)sulfanylpropanamide stands as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in drug discovery, materials science, and sustainable chemistry.